Cas no 1041173-18-5 (naphthalen-2-yl 10H-phenothiazine-10-carboxylate)

• Product Name: naphthalen-2-yl 10H-phenothiazine-10-carboxylate
• CAS No: 1041173-18-5
• MF: C₂₃H₁₅NO₂S
• MW: 369.435704469681
• MDL: MFCD34167991
• CID: 5639301
• PubChem ID: 24905710
• Update Time: 2025-05-21

naphthalen-2-yl 10H-phenothiazine-10-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1041173-18-5
• PD187280
• CHEMBL518302
• D0Q0BV
• EN300-27777601
• BDBM50292621
• naphthalen-2-yl 10H-phenothiazine-10-carboxylate
• 10H-Phenothiazine-10-carboxylic acid, 2-naphthalenyl ester

• MDL： MFCD34167991
• Inchi： 1S/C23H15NO2S/c25-23(26-18-14-13-16-7-1-2-8-17(16)15-18)24-19-9-3-5-11-21(19)27-22-12-6-4-10-20(22)24/h1-15H
• InChI Key： DFCQYZLDLAWXGY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C(=O)OC2=CC=C3C=CC=CC3=C2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 369.08234989g/mol
• Monoisotopic Mass: 369.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 539.1±33.0 °C(Predicted)
• pka: -4.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on naphthalen-2-yl 10H-phenothiazine-10-carboxylate

Introduction to Naphthalen-2-yl 10H-phenothiazine-10-carboxylate (CAS No. 1041173-18-5)

Naphthalen-2-yl 10H-phenothiazine-10-carboxylate, identified by the CAS registry number 1041173-18-5, is a compound of significant interest in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which combines a naphthalene moiety with a phenothiazine backbone, resulting in a molecule with versatile electronic and optical properties. The naphthalenyl group enhances the compound's stability and conjugation, while the phenothiazine core contributes to its potential applications in light-emitting devices and sensors.

Recent studies have highlighted the importance of naphthalenyl-substituted phenothiazines in the development of advanced materials. For instance, researchers have explored the use of this compound in organic light-emitting diodes (OLEDs) due to its high photoluminescence quantum yield and excellent thermal stability. The carboxylate functional group further enhances its compatibility with various polymer matrices, making it a promising candidate for flexible electronics.

In terms of synthesis, naphthalen-2-yl 10H-phenothiazine-10-carboxylate can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent esterification. The reaction conditions are optimized to ensure high yields and purity, which are critical for its application in sensitive electronic devices. The synthesis pathway also allows for functionalization at specific positions, enabling tailor-made properties for different applications.

One of the most exciting developments involving this compound is its role in bioimaging applications. The phenothiazine moiety exhibits strong fluorescence under UV light, making it ideal for tracking cellular processes in real-time. Additionally, the naphthalenyl group improves solubility in organic solvents, facilitating its incorporation into bio-compatible formulations.

Another area where naphthalen-2-yl 10H-phenothiazine-10-carboxylate has shown potential is in energy harvesting technologies. Its ability to absorb a wide range of wavelengths makes it a suitable candidate for dye-sensitized solar cells (DSSCs). Recent experiments have demonstrated improved power conversion efficiency when this compound is used as a sensitizer due to its efficient charge transfer properties.

Looking ahead, researchers are exploring the use of this compound in next-generation neuromorphic devices. The combination of its electronic properties and biocompatibility makes it a strong contender for applications in artificial synapses and neural networks. Furthermore, ongoing studies aim to enhance its mechanical flexibility, which would enable its integration into wearable technologies.

In conclusion, naphthalen-2-yl 10H-phenothiazine-10-carboxylate (CAS No. 1041173-18-5) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing modern technologies while addressing current challenges in material science and medicine.